Cas no 2877656-50-1 (4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine)

4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with piperazine derivatives at the 4- and 6-positions. Its structural design incorporates both a 3,4-difluorobenzyl group and a methylpiperazine moiety, enhancing its potential for selective binding interactions. This compound is of interest in medicinal chemistry due to its dual piperazine functionalization, which may improve solubility and pharmacokinetic properties. The presence of fluorine atoms can further influence electronic characteristics and metabolic stability. Its well-defined molecular architecture makes it a valuable intermediate for the development of biologically active agents, particularly in targeting central nervous system or kinase-related pathways.

4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine structure

2877656-50-1 structure

Product Name:4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine

CAS No:2877656-50-1

MF:C₂₀H₂₆F₂N₆

MW:388.457450389862

CID:5308050

PubChem ID:165433552

Update Time:2025-05-26

4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- F6790-2877
- 4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine
- AKOS040874205
- 2877656-50-1
- 4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine
- Inchi： 1S/C20H26F2N6/c1-25-4-8-27(9-5-25)19-13-20(24-15-23-19)28-10-6-26(7-11-28)14-16-2-3-17(21)18(22)12-16/h2-3,12-13,15H,4-11,14H2,1H3
- InChI Key： GQUYRIVQZLVEBS-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)CN1CCN(C2C=C(N=CN=2)N2CCN(C)CC2)CC1)F

Computed Properties

Exact Mass: 388.21870118g/mol
Monoisotopic Mass: 388.21870118g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 481
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.7Å²

4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6790-2877-2μmol	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	2μmol	$85.5	2023-09-07
Life Chemicals	F6790-2877-5μmol	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	5μmol	$94.5	2023-09-07
Life Chemicals	F6790-2877-10μmol	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	10μmol	$103.5	2023-09-07
Life Chemicals	F6790-2877-20μmol	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	20μmol	$118.5	2023-09-07
Life Chemicals	F6790-2877-1mg	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	1mg	$81.0	2023-09-07
Life Chemicals	F6790-2877-2mg	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	2mg	$88.5	2023-09-07
Life Chemicals	F6790-2877-3mg	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	3mg	$94.5	2023-09-07
Life Chemicals	F6790-2877-4mg	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	4mg	$99.0	2023-09-07
Life Chemicals	F6790-2877-5mg	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	5mg	$103.5	2023-09-07
Life Chemicals	F6790-2877-10mg	4-{4-[(3,4-difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine	2877656-50-1	10mg	$118.5	2023-09-07

4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on 4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine

Comprehensive Analysis of 4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877656-50-1)

The compound 4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877656-50-1) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring both piperazine and difluorophenyl moieties, makes it a subject of interest for drug discovery, particularly in the fields of central nervous system (CNS) disorders and oncology. This article delves into its molecular properties, applications, and relevance to current scientific trends.

In recent years, the demand for small-molecule inhibitors and kinase-targeted therapies has surged, driven by advancements in precision medicine. The 4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine structure aligns with these trends, as its piperazine rings and pyrimidine core are known to interact with key biological targets. Researchers are particularly intrigued by its potential role in modulating G protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

The compound's CAS No. 2877656-50-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Its difluorophenyl group enhances metabolic stability, a critical factor in drug bioavailability—a recurring theme in modern pharmacology. Additionally, the presence of methylpiperazine contributes to improved solubility, addressing one of the major challenges in oral drug formulation. These attributes make it a promising candidate for further structure-activity relationship (SAR) studies.

From an SEO perspective, queries such as "pyrimidine-based drug candidates 2024" and "piperazine derivatives in CNS research" highlight the compound's relevance. Its dual piperazine substitution also ties into discussions about multi-target therapeutics, a trending approach in treating complex diseases like Alzheimer's and Parkinson's. Furthermore, the fluorine substitution pattern is a focal point for researchers exploring bioisosteric replacements to optimize drug efficacy.

In summary, 4-{4-[(3,4-Difluorophenyl)methyl]piperazin-1-yl}-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877656-50-1) represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications resonate with current scientific priorities, making it a valuable subject for both academic and industrial research. As the field evolves, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.